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Compound of Interest

Compound Name: 1-Methoxy-2-(2-nitrovinyl)benzene

Cat. No.: B1298688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-
Methoxy-2-(2-nitrovinyl)benzene. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance. This document aims to be your preferred

resource for handling and disposing of this chemical, fostering a culture of safety and

responsibility in your laboratory.

Hazard Profile and Safety Data
1-Methoxy-2-(2-nitrovinyl)benzene is a chemical that requires careful handling due to its

potential health hazards. The following table summarizes key quantitative data from available

safety data sheets for its isomers, which are expected to have similar toxicological profiles.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Acute Toxicity,

Oral (Category 4)
alt text Warning

H302: Harmful if

swallowed

P264, P270,

P301+P312,

P501

Acute Toxicity,

Dermal

(Category 4)

alt text Warning
H312: Harmful in

contact with skin

P280,

P302+P352,

P312,

P362+P364,

P501

Acute Toxicity,

Inhalation

(Category 4)

alt text Warning
H332: Harmful if

inhaled

P261, P271,

P304+P340,

P312

Skin

Corrosion/Irritatio

n (Category 2)

alt text Warning
H315: Causes

skin irritation

P264, P280,

P302+P352,

P332+P313,

P362+P364

Serious Eye

Damage/Eye

Irritation

(Category 2A)

alt text Warning

H319: Causes

serious eye

irritation

P264, P280,

P305+P351+P33

8, P337+P313

Specific target

organ toxicity —

Single exposure

(Category 3),

Respiratory

system

alt text Warning

H335: May

cause respiratory

irritation

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step guide outlines the approved procedure for the disposal of 1-
Methoxy-2-(2-nitrovinyl)benzene.
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Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical goggles.

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If ventilation is

inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Waste Segregation and Collection
Waste Container: Use a designated, properly labeled, and leak-proof container for

hazardous chemical waste. The container should be made of a material compatible with the

chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "1-Methoxy-2-(2-nitrovinyl)benzene," and the associated hazards (e.g.,

"Harmful," "Irritant").

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.

Incompatible materials can lead to dangerous reactions.

Disposal of Unused Product
Original Container: If disposing of the original, unopened, or partially used container, ensure

the cap is tightly sealed.

Contaminated Materials: Any materials contaminated with 1-Methoxy-2-(2-
nitrovinyl)benzene, such as pipette tips, contaminated gloves, or paper towels, should also

be collected in the designated hazardous waste container.

Storage Pending Disposal
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Location: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area away from heat, sparks, and open flames.[1]

Secondary Containment: It is best practice to store the waste container within a secondary

containment bin to prevent spills.

Final Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.

Regulatory Compliance: Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[1] Never dispose of this chemical down the drain or in the regular trash.[1][2]

Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Methoxy-2-(2-nitrovinyl)benzene.
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Caption: Disposal workflow for 1-Methoxy-2-(2-nitrovinyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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